Cas no 338421-92-4 (4-chloro-N-{[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide)

• Product Name: 4-chloro-N-{[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide
• CAS No: 338421-92-4
• MF: C₁₂H₁₅ClN₄O₂S₂
• MW: 346.856098413467
• CID: 6786923
• PubChem ID: 1476141
• Update Time: 2024-05-20

4-chloro-N-{[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide
• 4-chloro-N-{[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzene-1-sulfonamide
• 338421-92-4
• 4H-469S
• 4-chloro-N-[(4-ethyl-5-methylsulfanyl-1,2,4-triazol-3-yl)methyl]benzenesulfonamide
• AKOS005089737

• Inchi： 1S/C12H15ClN4O2S2/c1-3-17-11(15-16-12(17)20-2)8-14-21(18,19)10-6-4-9(13)5-7-10/h4-7,14H,3,8H2,1-2H3
• InChI Key： XBWCLLADXPNTQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC1=NN=C(N1CC)SC)(=O)=O

Computed Properties

• Exact Mass: 346.0324958g/mol
• Monoisotopic Mass: 346.0324958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų